Cas no 4884-24-6 (2-Cyclopentylcyclopentanone)

• Product Name: 2-Cyclopentylcyclopentanone
• CAS No: 4884-24-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 85175
• PubChem ID: 21003
• Update Time: 2026-05-14

2-Cyclopentylcyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylcyclopentanone
• 1-Chloro-1-phenylethane
• cyclopentylcyclopentanone
• [Bicyclopentyl]-2-one

• MDL： MFCD00051419
• Inchi： 1S/C10H16O/c11-10-7-3-6-9(10)8-4-1-2-5-8/h8-9H,1-7H2
• InChI Key： CWZGKTMWPFTJCS-UHFFFAOYSA-N
• SMILES： C1CCC(C1)C2CCCC2=O
• BRN： 1306869

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.031
• Melting Point: -13°C
• Boiling Point: 233°C(lit.)
• Flash Point: 90 ºC
• Refractive Index: 1.4780
• PSA: 17.07000
• LogP: 2.54580
• Solubility: Uncertain
• FEMA: 4514 | 2-CYCLOPENTYLCYCLOPENTANONE

2-Cyclopentylcyclopentanone Security Information

• Hazard Category Code： 36/37/38-52-41-37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Cyclopentylcyclopentanone

2-Cyclopentylcyclopentanone (CAS No. 4884-24-6)

2-Cyclopentylcyclopentanone is a cyclic ketone with the CAS registry number 4884-24-6. This compound is a derivative of cyclopentanone, featuring a cyclopentyl group attached to the second carbon of the cyclopentanone ring. The structure of 2-Cyclopentylcyclopentanone is characterized by its two fused cyclopentane rings, one of which contains a ketone functional group. This unique structure imparts distinctive chemical and physical properties to the compound, making it a valuable intermediate in organic synthesis and a potential candidate for various applications in the pharmaceutical and materials science industries.

Recent studies have highlighted the importance of 2-Cyclopentylcyclopentanone in the development of bioactive compounds. Researchers have explored its role as a building block for constructing complex molecular frameworks, particularly in the synthesis of natural product analogs and drug candidates. The compound's rigid bicyclic structure provides an excellent platform for stereochemical control, which is crucial in medicinal chemistry for achieving desired pharmacokinetic profiles.

The synthesis of 2-Cyclopentylcyclopentanone has been optimized through various methods, including intramolecular cyclization reactions and enolate-mediated additions. These advancements have not only improved the yield and purity of the compound but also expanded its accessibility for large-scale production. For instance, a study published in 2023 demonstrated a novel one-pot synthesis route that significantly reduces reaction steps while maintaining high efficiency.

In terms of physical properties, 2-Cyclopentylcyclopentanone exhibits a melting point of approximately 105°C and a boiling point around 175°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic transformations. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

One of the most promising applications of 2-Cyclopentylcyclopentanone lies in its use as an intermediate in the synthesis of biologically active compounds. For example, recent research has shown its potential in the development of anti-inflammatory agents and anticancer drugs. The compound's ability to act as a versatile scaffold allows chemists to introduce diverse functional groups, enabling the creation of molecules with tailored biological activities.

Moreover, 2-Cyclopentylcyclopentanone has found applications in materials science, particularly in the synthesis of novel polymers and advanced materials. Its rigid bicyclic structure contributes to the formation of materials with enhanced mechanical properties and thermal stability. A 2023 study reported its use as a monomer in the preparation of high-performance polyurethanes, showcasing its potential in industrial applications.

The environmental impact of 2-Cyclopentylcyclopentanone has also been a subject of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to some other organic compounds. However, further investigations are required to fully understand its environmental fate and to develop strategies for minimizing ecological risks during its production and use.

In conclusion, 2-Cyclopentylcyclopentanone (CAS No. 4884-24-6) is a versatile compound with significant potential in various fields due to its unique structure and properties. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in both academic and industrial settings. As advancements in green chemistry and sustainable practices gain momentum, 2-Cyclopentylcyclopentanone is poised to play an even more critical role in the development of eco-friendly materials and pharmaceuticals.